Cas no 87540-70-3 (8-chloro-3-methyl-6-phenyl[1,2,4]triazolo[3,4-a]phthalazine)

• Product Name: 8-chloro-3-methyl-6-phenyl[1,2,4]triazolo[3,4-a]phthalazine
• CAS No: 87540-70-3
• MF: C₁₆H₁₁ClN₄
• MW: 294.738341569901
• CID: 1905983
• PubChem ID: 3071240
• Update Time: 2025-04-21

8-chloro-3-methyl-6-phenyl[1,2,4]triazolo[3,4-a]phthalazine Chemical and Physical Properties

Names and Identifiers

• 8-chloro-3-methyl-6-phenyl[1,2,4]triazolo[3,4-a]phthalazine
• 8-chloro-3-methyl-6-phenyl-[1,2,4]triazolo[3,4-a]phthalazine
• 1,2,4-Triazolo(3,4-a)phthalazine, 8-chloro-3-methyl-6-phenyl-
• PJVWRMUQRMLWBF-UHFFFAOYSA-N
• SCHEMBL10667729
• DTXSID10236439
• 8-Chloro-3-methyl-6-phenyl-1,2,4-triazolo(3,4-a)phthalazine
• DTXCID60158930
• 8-chloro-3-methyl-6-phenyl-1,2,4-triazolo [3,4-a]phthalazine
• 87540-70-3

• Inchi： 1S/C16H11ClN4/c1-10-18-19-16-13-8-7-12(17)9-14(13)15(20-21(10)16)11-5-3-2-4-6-11/h2-9H,1H3
• InChI Key： PJVWRMUQRMLWBF-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C3=NN=C(C)N3N=C(C3C=CC=CC=3)C=2C=1

Computed Properties

• Exact Mass: 294.067
• Monoisotopic Mass: 294.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 1.4
• Refractive Index: 1.729